Cas no 1698054-45-3 (4-(2,2,2-Trifluoroethoxy)but-1-yne)

4-(2,2,2-Trifluoroethoxy)but-1-yne is a fluorinated alkyne compound featuring a trifluoroethoxy functional group, which imparts unique reactivity and physicochemical properties. Its terminal alkyne moiety allows for versatile coupling reactions, such as click chemistry and Sonogashira cross-coupling, making it valuable in pharmaceutical and material science applications. The trifluoroethoxy group enhances lipophilicity and metabolic stability, often improving bioavailability in bioactive molecules. This compound is particularly useful in the synthesis of fluorinated heterocycles and advanced intermediates for agrochemicals, medicinal chemistry, and specialty polymers. Its stability under various reaction conditions and compatibility with organometallic catalysts further underscore its utility in synthetic organic chemistry.

4-(2,2,2-Trifluoroethoxy)but-1-yne structure

1698054-45-3 structure

Product Name:4-(2,2,2-Trifluoroethoxy)but-1-yne

CAS No:1698054-45-3

MF:C₆H₇F₃O

MW:152.114392518997

CID:5765750

PubChem ID:165630837

Update Time:2025-05-25

4-(2,2,2-Trifluoroethoxy)but-1-yne Chemical and Physical Properties

Names and Identifiers

- 1698054-45-3
- EN300-1964777
- 4-(2,2,2-trifluoroethoxy)but-1-yne
- 4-(2,2,2-Trifluoroethoxy)but-1-yne
- Inchi： 1S/C6H7F3O/c1-2-3-4-10-5-6(7,8)9/h1H,3-5H2
- InChI Key： AZTKFIPWMIJRFE-UHFFFAOYSA-N
- SMILES： FC(COCCC#C)(F)F

Computed Properties

Exact Mass: 152.04489933g/mol
Monoisotopic Mass: 152.04489933g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 9.2Å²

4-(2,2,2-Trifluoroethoxy)but-1-yne Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1964777-0.05g	4-(2,2,2-trifluoroethoxy)but-1-yne	1698054-45-3	0.05g	$468.0	2023-09-17
Enamine	EN300-1964777-0.1g	4-(2,2,2-trifluoroethoxy)but-1-yne	1698054-45-3	0.1g	$490.0	2023-09-17
Enamine	EN300-1964777-0.25g	4-(2,2,2-trifluoroethoxy)but-1-yne	1698054-45-3	0.25g	$513.0	2023-09-17
Enamine	EN300-1964777-0.5g	4-(2,2,2-trifluoroethoxy)but-1-yne	1698054-45-3	0.5g	$535.0	2023-09-17
Enamine	EN300-1964777-1.0g	4-(2,2,2-trifluoroethoxy)but-1-yne	1698054-45-3	1g	$1414.0	2023-06-03
Enamine	EN300-1964777-2.5g	4-(2,2,2-trifluoroethoxy)but-1-yne	1698054-45-3	2.5g	$1089.0	2023-09-17
Enamine	EN300-1964777-5.0g	4-(2,2,2-trifluoroethoxy)but-1-yne	1698054-45-3	5g	$4102.0	2023-06-03
Enamine	EN300-1964777-10.0g	4-(2,2,2-trifluoroethoxy)but-1-yne	1698054-45-3	10g	$6082.0	2023-06-03
Enamine	EN300-1964777-1g	4-(2,2,2-trifluoroethoxy)but-1-yne	1698054-45-3	1g	$557.0	2023-09-17
Enamine	EN300-1964777-5g	4-(2,2,2-trifluoroethoxy)but-1-yne	1698054-45-3	5g	$1614.0	2023-09-17

4-(2,2,2-Trifluoroethoxy)but-1-yne Related Literature

1. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
2. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
3. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543

Additional information on 4-(2,2,2-Trifluoroethoxy)but-1-yne

Comprehensive Overview of 4-(2,2,2-Trifluoroethoxy)but-1-yne (CAS No. 1698054-45-3)

4-(2,2,2-Trifluoroethoxy)but-1-yne (CAS No. 1698054-45-3) is a specialized organic compound featuring a unique trifluoroethoxy functional group attached to a butyne backbone. This structure grants it distinct physicochemical properties, making it valuable in advanced synthetic chemistry, pharmaceutical research, and material science. The compound's trifluoroethoxy moiety enhances its lipophilicity and metabolic stability, traits highly sought after in drug discovery and agrochemical formulations.

In recent years, the demand for fluorinated organic compounds like 4-(2,2,2-Trifluoroethoxy)but-1-yne has surged due to their applications in bioactive molecule design and click chemistry. Researchers frequently explore its utility in alkyne-azide cycloadditions, a cornerstone of modern bioconjugation techniques. Its CAS number, 1698054-45-3, is often queried in scientific databases, reflecting its growing relevance in R&D pipelines.

The compound's thermal stability and solubility profile make it suitable for high-temperature reactions and non-polar solvents, addressing challenges in catalysis and polymer modification. Notably, its electron-withdrawing trifluoroethoxy group influences reaction kinetics, enabling selective transformations in complex syntheses—an area of intense study in green chemistry and sustainable manufacturing.

From an industrial perspective, 4-(2,2,2-Trifluoroethoxy)but-1-yne aligns with trends toward fluorine-containing intermediates, driven by their role in developing high-performance materials and electronic coatings. Its compatibility with cross-coupling reactions further expands its utility in constructing conjugated systems for optoelectronic devices, a hotspot in renewable energy research.

Analytical characterization of this compound typically involves NMR spectroscopy and mass spectrometry, with its CAS No. 1698054-45-3 serving as a critical identifier in regulatory and safety documentation. As synthetic methodologies evolve, 4-(2,2,2-Trifluoroethoxy)but-1-yne continues to inspire innovations in precision chemistry, answering the call for more efficient and selective molecular tools.